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Compound of Interest

Z-Leu-Leu-Leu-fluoromethyl!
Compound Name:
ketone

An irreversible inhibitor of cysteine proteases, Z-LLL-FMK (Z-Leu-Leu-Leu-fluoromethyl
ketone) is a valuable tool in studying cellular processes regulated by these enzymes, such as
apoptosis and viral entry.[1] This document provides detailed application notes and protocols
for the preparation and use of Z-LLL-FMK stock solutions for researchers, scientists, and drug
development professionals.

Application Notes

Z-LLL-FMK belongs to the family of peptide fluoromethyl ketones (FMKSs), which act as
irreversible inhibitors by forming a covalent bond with the active site cysteine of the target
protease. Its primary application lies in the inhibition of various cysteine proteases, including
cathepsins and caspases, thereby blocking downstream signaling pathways. For instance,
inhibitors of cathepsin L have been shown to prevent the entry of the SARS coronavirus.[1]

Chemical and Physical Properties

The fundamental properties of Z-LLL-FMK are summarized in the table below. This information
is crucial for accurate preparation of stock solutions and for use in experimental settings.
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Property Value Reference

Molecular Formula C27H42FN30s [2]

Molecular Weight 507.64 g/mol [2]

Appearance Solid

Primary Target Cysteine Proteases [1]
Protocols

Preparation of a 10 mM Stock Solution of Z-LLL-FMK

This protocol details the steps to prepare a 10 mM stock solution of Z-LLL-FMK, a common
concentration for laboratory use. Given that information for many FMK derivatives recommends
high-purity DMSO as the solvent, this protocol follows that standard practice.[3]

Materials:

Z-LLL-FMK solid powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes
Procedure:

o Equilibrate Reagents: Allow the vial of Z-LLL-FMK and the DMSO to come to room
temperature before opening to prevent moisture condensation.

o Calculate Required Mass: To prepare a 10 mM stock solution, the required mass of Z-LLL-
FMK can be calculated using the following formula: Mass (mg) = Desired Concentration
(mM) x Volume (L) x Molecular Weight ( g/mol ) For 1 mL (0.001 L) of a 10 mM stock
solution: Mass (mg) = 10 mM x 0.001 L x 507.64 g/mol = 5.0764 mg
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 Dissolution: Carefully weigh out 5.08 mg of Z-LLL-FMK and place it into a sterile
microcentrifuge tube. Add 1 mL of high-purity DMSO.

» Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming
or sonication may be required to facilitate dissolution, as is common for similar compounds.

 Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 6
months) or at -80°C for long-term storage.[4]

Experimental Workflow for Stock Solution Preparation
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Preparation
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and DMSO to Room Temp
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l

Add 1 mL of
High-Purity DMSO

l

Vortex until fully dissolved

Storlage
4

Aliquot into single-use tubes

l

Store at -20°C or -80°C

Ready for use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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